2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride
Overview
Description
2-Chloro-6-methoxybenzene-1-carboximidamide hydrochloride (2CMBCH) is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 169-170°C and a molecular weight of 269.73 g/mol. It is soluble in water, alcohol, and chloroform and is most commonly used in the synthesis of other compounds. It is a versatile reagent which can be used to synthesize a variety of compounds, from simple molecules to complex polymers.
Mechanism of Action
2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride acts as a catalyst in the synthesis of other compounds. It is able to form strong bonds with other molecules, allowing it to act as a bridge between two molecules. This allows it to act as a catalyst in the formation of new compounds. In addition, it can also act as an inhibitor, preventing the formation of undesired compounds.
Biochemical and Physiological Effects
2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450. In addition, it has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, such as glycolysis. It has also been found to have an anti-inflammatory effect, as well as an anti-oxidant effect.
Advantages and Limitations for Lab Experiments
2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride has a number of advantages when used in laboratory experiments. It is a versatile reagent which can be used to synthesize a variety of compounds. It is also relatively inexpensive and easy to obtain. However, it does have some limitations. It is not always easy to control the reaction conditions, and it can be difficult to obtain the desired product.
Future Directions
In the future, 2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride could be used in the synthesis of more complex compounds, such as peptides and proteins. It could also be used to study the structure and function of proteins and other biological molecules. In addition, it could be used to study the structure and function of enzymes, as well as the interactions between different molecules. Finally, it could be used to study the effects of drugs on the body, as well as their metabolism and toxicity.
Synthesis Methods
2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride is synthesized through the reaction of 3-methyl-2-chloro-6-methoxybenzene-1-carboxylic acid with aqueous ammonia and ammonium chloride. This reaction requires a temperature of 60-70°C and a reaction time of 1-2 hours. The resulting product is a white crystalline solid with a melting point of 169-170°C.
Scientific Research Applications
2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of polymers, dyes, and pharmaceuticals. It is also used in the synthesis of compounds for the study of enzyme kinetics, drug metabolism, and drug toxicity. In addition, it is used in the synthesis of compounds for the study of protein-protein interactions, protein-nucleic acid interactions, and DNA-protein interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride involves the reaction of 2-chloro-6-methoxybenzoic acid with ammonium chloride and sodium nitrite to form the corresponding diazonium salt, which is then reacted with ammonium hydroxide to form the carboximidamide. The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-chloro-6-methoxybenzoic acid", "ammonium chloride", "sodium nitrite", "ammonium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-chloro-6-methoxybenzoic acid in concentrated sulfuric acid and cool the solution to 0-5°C.", "Step 2: Slowly add a solution of sodium nitrite in water to the cooled solution while stirring.", "Step 3: Add a solution of ammonium chloride in water to the diazonium salt solution and stir for 30 minutes.", "Step 4: Slowly add a solution of ammonium hydroxide to the diazonium salt solution while maintaining the temperature at 0-5°C.", "Step 5: Stir the resulting carboximidamide for 1 hour at room temperature.", "Step 6: Add hydrochloric acid to the carboximidamide solution to form the hydrochloride salt.", "Step 7: Filter and wash the precipitated hydrochloride salt with water and dry in a vacuum oven." ] } | |
CAS RN |
2703774-12-1 |
Product Name |
2-chloro-6-methoxybenzene-1-carboximidamide hydrochloride |
Molecular Formula |
C8H10Cl2N2O |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
